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Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethanol

Cat. No.: B086761

An In-depth Technical Guide to the Physical Properties of 2-(4-Aminophenyl)ethanol (CAS
104-10-9)

This technical guide provides a comprehensive overview of the core physical properties of 2-(4-
Aminophenyl)ethanol, also known as 4-Aminophenethyl alcohol, with the CAS number 104-
10-9. This compound is a valuable intermediate in the synthesis of various organic molecules,
including pharmaceuticals and dyes.[1] The information presented is intended for researchers,
scientists, and professionals in drug development and other relevant scientific fields.

Core Physical and Chemical Properties

2-(4-Aminophenyl)ethanol is an organic compound featuring both an amino group and a
hydroxyl group attached to a phenyl ring via a two-carbon ethyl chain.[2] This bifunctional
nature makes it a versatile building block in organic synthesis.[1] Its physical state at room
temperature is typically a white to off-white or light brown crystalline solid.[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of 2-(4-
Aminophenyl)ethanol.
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Property Value Source(s)
Molecular Formula CsH11NO [415]
Molecular Weight 137.18 g/mol [41[5]
Melting Point 107-110 °C (lit.) [L113114161[7]
Boiling Point 255 °C [L1[31[6][7][8]
Density 1.0630 (rough estimate) [1][3]1[6]1[71[8]

Refractive Index

1.5470 (estimate)

[LIE3]61[71[8]

Soluble in methanol.[1][3][4][6]

Solubilit 1][3]1[4161[8
olubility (5] [LIE31[41i6](8]
A Crystals; Light brown to brown. (I
earance
PP [11[31[4]
pKa 15.05 + 0.10 (Predicted) [1]14]

Vapor Pressure

0.00115 mmHg at 25°C

[7]

Flash Point

127.7°C

[7]

CAS Registry Number

104-10-9

[21(3][41[5]06]T7]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2-(4-

Aminophenyl)ethanol are not extensively available in publicly accessible literature. The

presented values are typically found in chemical supplier catalogs and databases.[4][6][7]

These values are generally determined using well-established, standardized methodologies.

For instance, melting points are commonly determined using techniques such as capillary

melting point apparatus (Thiele tube or digital instruments). Boiling point determination at

atmospheric pressure is often carried out by distillation. Spectroscopic data, including *H NMR,
13C NMR, IR, and Mass Spectrometry, are available in various databases and provide structural
confirmation.[5][9][10][11] The synthesis of 4-aminophenethyl alcohol from p-nitrophenylethanol
has been described, involving the reduction of the nitro group.[3]
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Visualizing Experimental Workflow

The following diagram illustrates a generalized logical workflow for the characterization of the
physical properties of a chemical compound like 2-(4-Aminophenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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